
Dual Molecular Targets of CNX-774: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CNX-774

Cat. No.: B611970 Get Quote

Introduction: CNX-774 is a potent small molecule inhibitor that has demonstrated significant

therapeutic potential. Initially developed as a selective and irreversible inhibitor of Bruton's

tyrosine kinase (BTK), a key mediator in B-cell signaling, recent research has unveiled a

second, functionally relevant molecular target: the equilibrative nucleoside transporter 1

(ENT1). This dual-targeting capability opens new avenues for therapeutic applications,

particularly in oncology. This technical guide provides an in-depth overview of the interaction of

CNX-774 with both of its molecular targets, presenting key quantitative data, detailed

experimental methodologies, and relevant signaling pathways.

Bruton's Tyrosine Kinase (BTK)
Bruton's tyrosine kinase is a non-receptor tyrosine kinase that plays a crucial role in B-cell

development, differentiation, and signaling.[1] It is a key component of the B-cell receptor

(BCR) signaling pathway, which is essential for B-cell proliferation and survival.[2][3][4]

Mechanism of Inhibition
CNX-774 is an irreversible inhibitor of BTK.[5][6] It forms a covalent bond with a specific

cysteine residue (Cys-481) within the ATP-binding site of the BTK enzyme.[5][6] This covalent

modification permanently inactivates the kinase, leading to a sustained blockade of BCR

signaling.
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The inhibitory potency of CNX-774 against BTK has been characterized in both biochemical

and cellular assays.

Assay Type Parameter Value Reference(s)

Biochemical Assay IC50 < 1 nM [5][6][7]

Cellular Assay

(Ramos cells)
IC50 1-10 nM [5][6]

Signaling Pathway
CNX-774 exerts its effect by inhibiting the B-cell receptor (BCR) signaling pathway. Upon

antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of BTK.

Activated BTK then phosphorylates downstream substrates, including phospholipase C gamma

2 (PLCγ2), which ultimately results in the activation of transcription factors that promote B-cell

proliferation and survival. By irreversibly binding to BTK, CNX-774 blocks these downstream

signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

